3-[(2-methyl-1-naphthyl)(nitro)methylene]-2-benzofuran-1(3H)-one

• IUPAC Name: (3Z)-3-[(2-methylnaphthalen-1-yl)-nitromethylidene]-2-benzofuran-1-one
• InChI: InChI=1S/C20H13NO4/c1-12-10-11-13-6-2-3-7-14(13)17(12)18(21(23)24)19-15-8-4-5-9-16(15)20(22)25-19/h2-11H,1H3/b19-18-
• InChI Key: FPUSVPXMEAAJIA-HNENSFHCSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)C(=C3C4=CC=CC=C4C(=O)O3)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C2=CC=CC=C2C=C1)/C(=C/3\C4=CC=CC=C4C(=O)O3)/[N+](=O)[O-]
• Molecular Formula: C20H13NO4
• Molecular Weight: 331.3 g/mol

Description

3-[(2-methyl-1-naphthyl)(nitro)methylene]-2-benzofuran-1(3H)-one is a synthetic compound that has gained significant attention in the field of scientific research due to its unique chemical structure and potential biological activities. This compound is also known as MNBA and has been synthesized by various methods.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it has been suggested that it exerts its biological activities by modulating various signaling pathways such as NF-κB, MAPK, and PI3K/Akt. MNBA has been shown to inhibit the activation of NF-κB, which is a key regulator of inflammation and cancer. It also inhibits the phosphorylation of MAPK and Akt, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
MNBA has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as COX-2, iNOS, and PGE2. MNBA also reduces the levels of reactive oxygen species (ROS) and lipid peroxidation products, which contribute to oxidative stress. Moreover, MNBA has been reported to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It also exhibits strong biological activities at low concentrations, making it a potent research tool. However, MNBA has some limitations. It is not water-soluble, which limits its use in aqueous systems. Moreover, its mechanism of action is not fully understood, which hinders its potential clinical applications.

Future Directions

MNBA has great potential for future research. Some of the possible future directions are:
1. Investigating the mechanism of action of MNBA in more detail to understand its biological activities.
2. Developing water-soluble derivatives of MNBA to expand its use in aqueous systems.
3. Studying the pharmacokinetics and pharmacodynamics of MNBA to evaluate its potential clinical applications.
4. Investigating the anticancer activities of MNBA in vivo using animal models.
5. Exploring the potential of MNBA as a lead compound for the development of novel drugs for the treatment of inflammatory and oxidative stress-related diseases.
Conclusion:
In conclusion, MNBA is a synthetic compound that has gained significant attention in the field of scientific research due to its unique chemical structure and potential biological activities. It has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. MNBA exhibits strong biological activities at low concentrations, making it a potent research tool. However, its mechanism of action is not fully understood, and it has some limitations. Future research on MNBA may lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

MNBA can be synthesized by the condensation of 2-methyl-1-naphthol and 2-nitrobenzaldehyde in the presence of a catalyst such as piperidine or pyridine. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The product is obtained as a yellow solid after recrystallization from an appropriate solvent.

Scientific Research Applications

MNBA has been extensively studied for its potential biological activities. It has been reported to possess anti-inflammatory, antioxidant, and anticancer properties. MNBA has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also exhibits strong antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. Moreover, MNBA has been reported to induce apoptosis in cancer cells by activating the caspase pathway.